N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine” is a complex organic molecule. It contains an oxazole ring, which is a five-membered ring containing two heteroatoms (one oxygen and one nitrogen). The oxazole ring is substituted with a 4-chlorophenyl group and a methylamine group. Additionally, the molecule contains a cyclohexene ring, which is a six-membered ring with one double bond .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the oxazole ring, the 4-chlorophenyl group, the cyclohexene ring, and the methylamine group. The presence of these functional groups would influence the compound’s reactivity and properties .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the oxazole ring, the 4-chlorophenyl group, and the cyclohexene ring. The oxazole ring, in particular, is known to participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the oxazole ring, the 4-chlorophenyl group, and the cyclohexene ring would likely influence its solubility, stability, and reactivity .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of “N-[[5-(4-Chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine” (EN300-26676737), focusing on six unique applications:
Antiviral Activity
EN300-26676737 has shown potential in antiviral research. Compounds with similar structures have been studied for their ability to inhibit viral replication. The presence of the oxazole ring and chlorophenyl group in EN300-26676737 suggests it could be effective against certain viruses by interfering with viral enzymes or replication processes .
Antimicrobial Properties
This compound has been investigated for its antimicrobial properties. The oxazole moiety is known for its ability to disrupt bacterial cell walls and inhibit bacterial growth. Research has shown that derivatives of oxazole can be potent against Gram-positive and Gram-negative bacteria, making EN300-26676737 a candidate for developing new antibiotics .
Anti-inflammatory Effects
EN300-26676737 may also have anti-inflammatory applications. Compounds with similar structures have been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This makes it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease .
Cancer Research
In cancer research, EN300-26676737 has been explored for its potential to inhibit cancer cell proliferation. The compound’s structure allows it to interact with specific cellular pathways involved in cell growth and apoptosis. Studies have indicated that similar compounds can induce cell cycle arrest and promote apoptosis in cancer cells .
Neuroprotective Agents
Research into neuroprotective agents has highlighted the potential of EN300-26676737. Compounds with oxazole rings have been studied for their ability to protect neurons from oxidative stress and excitotoxicity. This suggests that EN300-26676737 could be useful in treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s .
Agricultural Applications
EN300-26676737 has potential applications in agriculture as a pesticide or herbicide. The compound’s structure allows it to interfere with the growth and development of pests and weeds. Research has shown that similar compounds can be effective in protecting crops from various agricultural pests.
These applications highlight the versatility and potential of EN300-26676737 in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!
Synthesis and Antiviral Activity of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives Anti-inflammatory Effects of Oxazole Derivatives Cancer Research Applications of Oxazole Compounds Neuroprotective Agents and Oxazole Derivatives : Agricultural Applications of Oxazole Compounds
Future Directions
Mechanism of Action
Target of Action
It’s known that similar compounds with an oxadiazole ring structure have been found to bind with high affinity to multiple receptors , suggesting a potential for diverse biological activities.
Mode of Action
The activities of similar compounds can be explained in terms of the distribution of the electronic density across the nitro-substituted heteroaromatic ring attached to the amide group . This suggests that EN300-26676737 may interact with its targets in a similar manner.
Biochemical Pathways
Oxadiazole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that EN300-26676737 may affect a wide range of biochemical pathways.
Result of Action
Similar compounds have shown potential as antitubercular agents , suggesting that EN300-26676737 may have similar effects.
properties
IUPAC Name |
N-[[5-(4-chlorophenyl)-1,2-oxazol-3-yl]methyl]-1-(cyclohexen-1-yl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O/c18-15-8-6-14(7-9-15)17-10-16(20-21-17)12-19-11-13-4-2-1-3-5-13/h4,6-10,19H,1-3,5,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGAYAXZDAAMQJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(=CC1)CNCC2=NOC(=C2)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.